Cas no 2168954-90-1 (2-(trimethylsilyl)methyloxane-2-carbaldehyde)

• Product Name: 2-(trimethylsilyl)methyloxane-2-carbaldehyde
• CAS No: 2168954-90-1
• MF: C₁₀H₂₀O₂Si
• MW: 200.35010433197
• CID: 6362000
• PubChem ID: 165777879
• Update Time: 2025-05-24

2-(trimethylsilyl)methyloxane-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(trimethylsilyl)methyloxane-2-carbaldehyde
• 2168954-90-1
• EN300-1619123
• 2-[(trimethylsilyl)methyl]oxane-2-carbaldehyde

• Inchi： 1S/C10H20O2Si/c1-13(2,3)9-10(8-11)6-4-5-7-12-10/h8H,4-7,9H2,1-3H3
• InChI Key： YFMQOPUTHDVEAR-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C)CC1(C=O)CCCCO1

Computed Properties

• Exact Mass: 200.123256411g/mol
• Monoisotopic Mass: 200.123256411g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3Ų

Additional information on 2-(trimethylsilyl)methyloxane-2-carbaldehyde

Comprehensive Overview of 2-(Trimethylsilyl)methyloxane-2-carbaldehyde (CAS No. 2168954-90-1)

2-(Trimethylsilyl)methyloxane-2-carbaldehyde (CAS No. 2168954-90-1) is a specialized organosilicon compound that has garnered significant attention in synthetic chemistry and material science. With its unique trimethylsilyl functional group and aldehyde moiety, this compound serves as a versatile intermediate in organic synthesis. Researchers and industries are increasingly exploring its applications in pharmaceutical development, flavor and fragrance formulations, and advanced material engineering. The compound's structural features, including the oxane ring and silyl-protected aldehyde, make it a valuable building block for complex molecular architectures.

In recent years, the demand for silyl-protected aldehydes like 2-(Trimethylsilyl)methyloxane-2-carbaldehyde has surged due to their stability and reactivity in Grignard reactions, nucleophilic additions, and cross-coupling reactions. This aligns with the growing trend of green chemistry and sustainable synthesis, where efficient and selective transformations are prioritized. The compound's CAS No. 2168954-90-1 is frequently searched in academic databases and patent literature, reflecting its relevance in cutting-edge research.

One of the most intriguing aspects of 2-(Trimethylsilyl)methyloxane-2-carbaldehyde is its role in asymmetric synthesis. The trimethylsilyl group acts as a steric shield, enabling high enantioselectivity in catalytic reactions—a hot topic in drug discovery and chiral molecule production. Additionally, its compatibility with photocatalysis and electrochemical methods positions it as a candidate for innovative synthetic routes, addressing the industry's push for energy-efficient processes.

From a commercial perspective, CAS No. 2168954-90-1 is often associated with high-purity intermediates for fine chemicals. Its stability under ambient conditions and solubility in common organic solvents enhance its practicality in scale-up production. Manufacturers and suppliers highlight its use in custom synthesis projects, particularly for heterocyclic compounds and functionalized polymers. These applications resonate with the broader market demand for tailor-made chemicals and performance materials.

In summary, 2-(Trimethylsilyl)methyloxane-2-carbaldehyde (CAS No. 2168954-90-1) exemplifies the intersection of structural ingenuity and practical utility in modern chemistry. Its multifaceted roles in academic research, industrial applications, and emerging technologies underscore its importance as a high-value chemical entity. As synthetic methodologies evolve, this compound is poised to remain a focal point for innovation in organic synthesis and material design.